Cas no 52545-14-9 (2(1H)-Pyridinone, 4-methoxy-5-methyl-)

• Product Name: 2(1H)-Pyridinone, 4-methoxy-5-methyl-
• CAS No: 52545-14-9
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 4921182
• Update Time: 2025-10-30

2(1H)-Pyridinone, 4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-methoxy-5-methyl-
• 2-Hydroxy-4-methoxy-5-methylpyridine
• 4-Methoxy-5-methylpyridin-2(1H)-one

• Inchi： 1S/C7H9NO2/c1-5-4-8-7(9)3-6(5)10-2/h3-4H,1-2H3,(H,8,9)
• InChI Key： DRERAFXHHAIUSW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(NC=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: -0.2
• Topological Polar Surface Area: 38.3

Additional information on 2(1H)-Pyridinone, 4-methoxy-5-methyl-

Introduction to 2(1H)-Pyridinone, 4-methoxy-5-methyl- (CAS No. 52545-14-9)

2(1H)-Pyridinone, 4-methoxy-5-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 52545-14-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridinone class, which is known for its diverse biological activities and potential applications in drug development. The structural features of 2(1H)-Pyridinone, 4-methoxy-5-methyl-, particularly the presence of a methoxy group at the 4-position and a methyl group at the 5-position of the pyridinone ring, contribute to its unique chemical properties and reactivity. These substituents not only influence its electronic distribution but also play a crucial role in determining its biological interactions.

The synthesis of 2(1H)-Pyridinone, 4-methoxy-5-methyl- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The methoxy group introduces a polar -OCH3 moiety, enhancing the compound's solubility in polar solvents and facilitating interactions with biological targets. On the other hand, the methyl group at the 5-position provides steric hindrance and can influence the compound's binding affinity to enzymes or receptors. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve high yields and purity levels of this compound.

In recent years, 2(1H)-Pyridinone, 4-methoxy-5-methyl- has been extensively studied for its potential pharmacological effects. Preclinical studies have demonstrated that this compound exhibits notable anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings make 2(1H)-Pyridinone, 4-methoxy-5-methyl- a promising candidate for developing novel therapeutic agents targeting chronic inflammatory diseases.

Furthermore, the structural framework of 2(1H)-Pyridinone, 4-methoxy-5-methyl- has inspired the design of derivative compounds with enhanced pharmacological profiles. Researchers have explored modifications at various positions of the pyridinone ring to optimize bioavailability, reduce toxicity, and improve target specificity. For instance, introducing additional functional groups such as halogens or amides has led to compounds with improved binding affinity to specific enzymes or receptors. These derivative compounds are being evaluated in both preclinical and clinical trials to assess their efficacy and safety in treating various diseases.

The role of computational chemistry in understanding the behavior of 2(1H)-Pyridinone, 4-methoxy-5-methyl- cannot be overstated. Molecular modeling techniques have been utilized to predict how this compound interacts with biological targets at the atomic level. By simulating these interactions, researchers can gain insights into the binding mechanisms and identify potential modifications that could enhance therapeutic efficacy. Additionally, computational methods have helped in optimizing synthetic routes by predicting reaction outcomes before conducting experimental trials.

Recent advancements in drug discovery technologies have also enabled high-throughput screening (HTS) approaches for identifying novel bioactive compounds like 2(1H)-Pyridinone, 4-methoxy-5-methyl-. HTS allows for rapid testing of thousands of compounds against various biological targets, streamlining the process of identifying lead candidates for further development. This approach has been instrumental in uncovering new therapeutic agents with unique mechanisms of action.

The pharmaceutical industry continues to invest heavily in research aimed at developing safer and more effective treatments for a wide range of diseases. Compounds like 2(1H)-Pyridinone, 4-methoxy-5-methyl-, with their well-documented biological activities and synthetic feasibility, are at the forefront of this effort. As our understanding of disease mechanisms evolves, so does our ability to design targeted therapies that address these challenges more effectively.

In conclusion,2(1H)-Pyridinone, 4-methoxy-5-methyl- (CAS No. 52545-14-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for developing novel therapeutic agents. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new applications,2(1H)-Pyridinone, 4-methoxy-5-methyl-* holds great promise for improving patient outcomes across various medical conditions.